- Sustainable and Scalable Two-Step Synthesis of Thenfadil and Some Analogs in Deep Eutectic Solvents: From Laboratory to Industry, ACS Sustainable Chemistry & Engineering, 2022, 10(13), 4065-4072
Cas no 53258-94-9 (Pyridine, 2,2'-oxybis-)
Pyridine, 2,2'-oxybis- structure
Product Name:Pyridine, 2,2'-oxybis-
CAS No:53258-94-9
MF:C10H8N2O
MW:172.18332195282
CID:357693
PubChem ID:599071
Update Time:2025-04-19
Pyridine, 2,2'-oxybis- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,2'-oxybis-
- 2-pyridin-2-yloxypyridine
- 53258-94-9
- 2-(PYRIDIN-2-YLOXY)PYRIDINE
- pyridyl ether
- 2,2'-Oxybispyridine
- 2,2'-Oxydipyridine
- DTXSID20344731
- 2-(2-Pyridinyloxy)pyridine #
- JMTMWFZXOIWTLX-UHFFFAOYSA-N
- dipyridyl ether
- SCHEMBL409030
-
- Inchi: 1S/C10H8N2O/c1-3-7-11-9(5-1)13-10-6-2-4-8-12-10/h1-8H
- InChI Key: JMTMWFZXOIWTLX-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CN=1)C1C=CC=CN=1
Computed Properties
- Exact Mass: 172.06374
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Pyridine, 2,2'-oxybis- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide , Oxygen Catalysts: Cuprous iodide Solvents: Choline chloride ; 12 h, 80 °C; 80 °C → 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 25 °C
Reference
Pyridine, 2,2'-oxybis- Raw materials
Pyridine, 2,2'-oxybis- Preparation Products
Pyridine, 2,2'-oxybis- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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